Cas no 2386140-79-8 (2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonamide)

• Product Name: 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonamide
• CAS No: 2386140-79-8
• MF: C₁₀H₂₁NO₂S
• MW: 219.344241857529
• CID: 5854553
• PubChem ID: 155943481
• Update Time: 2025-11-01

2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2386140-79-8
• 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonamide
• Z3067317009
• EN300-1671696
• 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonamide

• Inchi： 1S/C10H21NO2S/c1-10(2)6-3-9(4-7-10)5-8-14(11,12)13/h9H,3-8H2,1-2H3,(H2,11,12,13)
• InChI Key： CYEWKDSJJWQDSI-UHFFFAOYSA-N
• SMILES： S(CCC1CCC(C)(C)CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 219.12930009g/mol
• Monoisotopic Mass: 219.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonamide

Comprehensive Overview of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonamide (CAS No. 2386140-79-8): Properties, Applications, and Industry Relevance

The chemical compound 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonamide (CAS No. 2386140-79-8) has garnered significant attention in recent years due to its unique structural properties and versatile applications across multiple industries. As a sulfonamide derivative, this compound exhibits remarkable stability and solubility characteristics, making it a valuable intermediate in pharmaceutical research, agrochemical formulations, and specialty chemical synthesis. The growing demand for high-performance chemical intermediates in drug discovery has particularly highlighted the importance of this molecule.

One of the most frequently searched questions regarding 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonamide relates to its synthetic pathways and purification methods. Current literature suggests that this compound can be synthesized through controlled sulfonylation reactions of corresponding amine precursors, followed by meticulous chromatographic purification to achieve pharmaceutical-grade purity. Researchers are particularly interested in its stereochemical configuration, as the spatial arrangement of the 4,4-dimethylcyclohexyl moiety significantly influences its biological activity and interaction with target proteins.

From an applications perspective, 2386140-79-8 has shown promise in the development of enzyme inhibitors, a hot topic in current medicinal chemistry. Its sulfonamide functional group serves as an excellent hydrogen bond acceptor, enabling precise molecular recognition in biological systems. This property aligns with the pharmaceutical industry's focus on targeted drug delivery and precision medicine, addressing common search queries about "next-generation therapeutic agents." Furthermore, its lipophilic character, imparted by the dimethylcyclohexyl group, enhances membrane permeability - a critical factor in drug bioavailability.

Environmental considerations have also brought 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonamide into the spotlight, with many searches focusing on its biodegradability profile and eco-friendly applications. Recent studies indicate that structural modifications of the sulfonamide group can optimize both performance and environmental compatibility, responding to the chemical industry's push toward green chemistry principles. This dual focus on efficacy and sustainability makes CAS No. 2386140-79-8 particularly relevant in contemporary research.

Analytical characterization of this compound remains a key area of interest, as evidenced by frequent searches for "2386140-79-8 NMR spectra" and "mass spectrometry data." Advanced techniques including 2D-NMR and high-resolution mass spectrometry have been employed to fully elucidate its structure, with particular attention to the conformational dynamics of the dimethylcyclohexyl ring. These analytical insights are crucial for quality control in industrial applications and for establishing structure-activity relationships in drug development.

The thermal stability and phase behavior of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonamide have become increasingly important for formulation scientists. Differential scanning calorimetry studies reveal interesting polymorphic tendencies that affect its crystallization patterns - a property highly relevant to patent strategies and generic drug development timelines. This connects with broader industry discussions about intellectual property protection for novel chemical entities.

Looking forward, the scientific community anticipates expanded applications of CAS No. 2386140-79-8 in material science, particularly in the design of functional polymers and advanced coatings. The compound's ability to serve as both a hydrogen bond donor and acceptor through its sulfonamide group makes it attractive for creating self-assembling materials with precisely engineered properties. This aligns with current nanotechnology trends and the search for smart materials with responsive characteristics.

In conclusion, 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonamide represents a fascinating case study in modern chemical research, bridging fundamental science with practical applications. Its unique combination of structural features, physicochemical properties, and versatile functionality ensures its continued relevance across multiple disciplines. As research progresses, we can expect new discoveries about this compound's potential, particularly in addressing current challenges in healthcare, sustainable chemistry, and advanced materials development.